Cas no 77015-41-9 (1-Propanoylpyrrolidin-2-one)

• Product Name: 1-Propanoylpyrrolidin-2-one
• CAS No: 77015-41-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 581554
• PubChem ID: 242154
• Update Time: 2025-04-19

1-Propanoylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanoylpyrrolidin-2-one
• 1-propionyl-pyrrolidin-2-one
• N-propanoyl pyrrolidone
• N-Propionyl-2-pyrrolidon
• CHEMBL159067
• DTXSID90287328
• NSC-50336
• SCHEMBL9333110
• WLZ3699
• NSC50336
• 1-propionylpyrrolidin-2-one
• 77015-41-9
• N-propionyl pyrrolidone

• Inchi： 1S/C7H11NO2/c1-2-6(9)8-5-3-4-7(8)10/h2-5H2,1H3
• InChI Key： MNRCYXHUPGJXOS-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(CC)=O

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 257.9°C at 760 mmHg
• Flash Point: 114.5°C
• Refractive Index: 1.491
• PSA: 37.38000
• LogP: 0.48330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines